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Compound of Interest

Compound Name: 2-Methylphenethyl alcohol

Cat. No.: B011782

Introduction

2-Methylphenethyl alcohol, also known as o-tolylethanol, is an aromatic alcohol with the
chemical formula CO9H120.[1][2][3] It is a colorless, viscous liquid with a floral odor, and is used
as a fragrance ingredient.[4] A comprehensive understanding of its toxicological profile is
essential for ensuring its safe use in consumer products and for occupational health purposes.
This technical guide provides an in-depth review of the available toxicological data for 2-
Methylphenethyl alcohol, including quantitative data from key studies, detailed experimental
protocols, and visualizations of relevant workflows. Due to the limited direct toxicological data
for 2-Methylphenethyl alcohol, this report incorporates data from its close structural isomer,
phenethyl alcohol (PEA), as a read-across analog where appropriate. This approach is a
scientifically accepted method for assessing the safety of related chemical compounds.

Toxicological Data Summary

The available toxicological data for 2-Methylphenethyl alcohol and its read-across analog,
phenethyl alcohol, are summarized below. The data is presented in tabular format for clarity
and ease of comparison.

Table 1: Acute Toxicity Data
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Test

Species Route LD50 Reference
Substance
Phenethyl Rat (Osborne-

Oral 1.79 g/kg [5]

alcohol Mendel)
Phenethyl

Rat (Female) Oral 3.1 mi/kg [5]
alcohol
Phenethyl

Rat (Female) Oral 0.65 g/kg [5]
alcohol
Phenethyl

Rat (Male) Oral 1.43 g/kg [5]
alcohol
Phenethyl

Mouse Oral 0.8-1.5g/kg [5]
alcohol
Phenethyl ) )

Guinea Pig Oral 0.4-0.8 g/kg [5]
alcohol
Phenethyl ) 0.8 g/kg (790

Rabbit Dermal [41[5]
alcohol mg/kg)
Phenethyl ) )

Guinea Pig Dermal 5 g/kg [5]
alcohol

Table 2: Skin and Eye Irritation Data
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Test . Concentrati
Species Test Result Reference
Substance on
Phenethyl ) ) o
Rabbit Skin Irritation 100 mg/24h Moderate [4]
alcohol
Slightly to
Phenethyl ) ) ) o il
Guinea Pig Skin Irritation - moderately [5]
alcohol S
irritating
Severe
Phenethyl ) o corneal
Rabbit Eye Irritation 100% o [5]
alcohol irritation and
iritis
) Severe
5% or 15% in
Phenethyl ] o corneal
Rabbit Eye Irritation propylene o [5]
alcohol irritation and
glycol -
iritis
Irritation of
the
Phenethyl ] o conjunctiva
Rabbit Eye Irritation 1% ) [5]
alcohol and transient
clouding of
the cornea
Phenethyl ) o
Rabbit Eye Irritation 0.75 mg/24h SEVERE [4]
alcohol
Table 3: Genotoxicity Data
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Test Metabolic
Assay System L Result Reference
Substance Activation
Negative for
5 genotoxicity,
P BlueScreen With and Positive for
tolylethanol Human cells _ o [6]
) Assay without cytotoxicity
(isomer) .
without
activation
Phenethyl Salmonella -~ Not
Ames Test S Not specified ) [5]
alcohol typhimurium mutagenic
Escherichia
coli DNA-
Phenethyl ) - Not
polymerase- E. coli Not specified ) [5]
alcohol - mutagenic
deficient
assay
In vitro Human
Phenethyl chromosome peripheral With and Non- 6]
alcohol aberration blood without clastogenic
study lymphocytes
Table 4: Repeated Dose Toxicity Data
Test ] NOAEL/NO Study
Species Route . Reference
Substance AEC Duration
Phenethyl
alcohol (read- 100
across for 2- Not specified Not specified Not specified [6]
mg/kg/day
p_
tolylethanol)
Phenethyl )
Rat Inhalation 5 mg/m3 2 weeks [7]
alcohol
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Experimental Protocols

Detailed methodologies for key toxicological experiments are crucial for the interpretation and
replication of study results. The following sections describe the general protocols for the types
of studies cited in this report.

Acute Oral Toxicity Study (General Protocol based on
OECD TG 401/420/423)

o Test Animals: Healthy, young adult rodents (e.g., Sprague-Dawley rats), typically nulliparous
and non-pregnant females, are used. Animals are acclimated to laboratory conditions for at
least 5 days.

e Housing and Feeding: Animals are housed in individual cages with controlled temperature,
humidity, and a 12-hour light/dark cycle. They are provided with standard laboratory diet and
water ad libitum.

o Dose Administration: The test substance is administered orally by gavage in a single dose.
The volume administered is typically kept low (e.g., 1-2 mL/100 g body weight). For 2-
Methylphenethyl alcohol, a suitable vehicle would be selected if the substance is not
administered neat.

e Dose Levels: Alimit test at a dose of 2000 mg/kg body weight is often performed initially. If
mortality is observed, a dose-ranging study is conducted with multiple dose groups to
determine the LD50.

o Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

Dermal Irritation Study (General Protocol based on
OECD TG 404)

o Test Animals: Healthy, young adult albino rabbits are typically used. The fur on the dorsal
area of the trunk is clipped 24 hours before the test.
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Application of Test Substance: A small amount (e.g., 0.5 mL for liquids) of the test substance
is applied to a small area of the clipped skin (approximately 6 cm?2). The application site is
covered with a gauze patch and non-irritating tape.

Exposure Duration: The exposure period is typically 4 hours.

Observations: After the exposure period, the patch is removed, and the skin is examined for
signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and
72 hours after patch removal). The observations are scored according to a standardized
grading system (e.g., Draize scale).

Eye Irritation Study (General Protocol based on OECD
TG 405)

Test Animals: Healthy, adult albino rabbits with no pre-existing eye defects are used.

Application of Test Substance: A small amount (e.g., 0.1 mL for liquids) of the test substance
is instilled into the conjunctival sac of one eye of each rabbit. The other eye remains
untreated and serves as a control.

Observations: The eyes are examined for ocular reactions (e.g., redness, swelling,
discharge, and corneal opacity) at 1, 24, 48, and 72 hours after instillation. The severity of
the reactions is scored using a standardized system.

Pain Relief: Anesthetics may be used before instillation to minimize pain.

Bacterial Reverse Mutation Test (Ames Test - General
Protocol based on OECD TG 471)

Test Strains: Several strains of Salmonella typhimurium and Escherichia coli with different
mutations are used.

Metabolic Activation: The test is performed with and without a metabolic activation system
(e.g., S9 mix from rat liver) to mimic mammalian metabolism.

Procedure: The test substance, bacterial culture, and S9 mix (if applicable) are combined
and plated on a minimal agar medium.
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e Incubation: The plates are incubated for 48-72 hours.

o Evaluation: The number of revertant colonies (colonies that have regained the ability to grow
on the minimal medium) is counted. A substance is considered mutagenic if it causes a
dose-dependent increase in the number of revertant colonies compared to the control.

Visualizations

The following diagrams illustrate a general workflow for toxicological assessment and the
concept of read-across for data gap filling.
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Caption: General workflow for toxicological assessment of a chemical substance.
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Caption: Logical diagram illustrating the read-across approach for data gap filling.

Conclusion

The available data on 2-Methylphenethyl alcohol is limited. However, based on the
information from its isomer, phenethyl alcohol, it is expected to have a low order of acute
toxicity. It may cause skin and eye irritation. Genotoxicity is not expected. For a more definitive
toxicological profile of 2-Methylphenethyl alcohol, further studies on the specific substance
are warranted. The use of read-across data from phenethyl alcohol provides a conservative
and scientifically justified interim assessment of its potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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